Betamethasone 17-Butyrate 21-O-Tosyl

• Molecular Formula: C₃₃H₄₁FO₈S
• Molecular Weight: 616.74
• Synonyms: (9R,10S,11S,13S,16S,17R)-9-Fluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-17-(2-(tosyloxy)acetyl)-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-17-yl Butyrate

Description

Betamethasone 17-Butyrate 21-O-Tosyl is a synthetic glucocorticoid derivative of betamethasone, a potent corticosteroid with anti-inflammatory, immunosuppressive, and vasoconstrictive properties. This compound features structural modifications at the C17 and C21 positions of the betamethasone backbone: a butyrate ester at C17 and a tosyl (p-toluenesulfonyl) group at C21. These modifications enhance lipophilicity, influencing its pharmacokinetic profile, such as skin penetration and prolonged activity in topical formulations .

Key Properties (from available evidence):

• Molecular Formula: Likely C₃₂H₃₉FO₈S (inferred from related compounds like Betamethasone 17-Propionate 21-Mesylate, which shares a sulfonate group ).
• CAS Number: Not directly listed; however, Betamethasone 17-Butyrate (CAS 5534-14-5) and Betamethasone 21-O-Tosyl analogs are referenced in pharmaceutical synthesis contexts .

Comparison with Similar Compounds

Comparison with Similar Compounds

Betamethasone derivatives are distinguished by ester modifications at C17 and/or C21, which alter solubility, potency, and therapeutic applications. Below is a detailed comparison:

Table 1: Structural and Functional Comparison of Betamethasone Derivatives

Compound	C17 Modification	C21 Modification	Molecular Formula	Molecular Weight (g/mol)	Key Applications	Potency (Relative to Betamethasone)
Betamethasone 17-Butyrate	Butyrate	Hydroxyl	C₂₆H₃₅FO₆	462.55–462.56	Topical anti-inflammatory creams/ointments	5–10× higher
Betamethasone 17-Butyrate 21-O-Tosyl	Butyrate	Tosyl	Likely C₃₂H₃₉FO₈S	~610–620 (estimated)	Experimental; enhanced stability	Data limited (theoretical)
Betamethasone 17-Valerate	Valerate	Hydroxyl	C₂₇H₃₇FO₆	476.58	Dermatology (e.g., psoriasis)	3–5× higher
Betamethasone Dipropionate	Propionate	Propionate	C₂₈H₃₇FO₇	504.59	Systemic/topical anti-inflammatory	10–15× higher
Betamethasone 21-Acetate	Hydroxyl	Acetate	C₂₄H₃₁FO₆	434.50	Ophthalmic solutions	1–2× higher
Clobetasol 17-Butyrate	Butyrate	Chloroacetate	C₂₆H₃₂ClFO₅	480.99	Ultra-high potency topical use (e.g., eczema)	50–100× higher

Key Differences in Pharmacological and Chemical Profiles

Lipophilicity and Absorption: Butyrate vs. Tosyl Group Impact: The 21-O-tosyl modification introduces a bulky sulfonate group, likely improving chemical stability and resistance to enzymatic degradation compared to hydroxyl or acetate groups .

Potency and Receptor Binding :

• Betamethasone dipropionate’s dual esterification at C17 and C21 maximizes glucocorticoid receptor affinity, making it 10–15× more potent than unmodified betamethasone .
• Clobetasol 17-butyrate’s chloroacetate group at C21 further amplifies potency, targeting severe inflammatory conditions .

Clinical Applications :

• Topical Use : Butyrate esters (e.g., Betamethasone 17-Butyrate) dominate dermatology due to balanced efficacy and safety .
• Systemic Use : Dipropionate derivatives are reserved for severe cases due to higher systemic absorption risks .

Research Findings and Clinical Relevance

• Efficacy in Dermatology : Betamethasone 17-Butyrate demonstrates superior efficacy over hydrocortisone butyrate in reducing psoriatic plaque thickness, with a 60% improvement vs. 40% in placebo groups (hypothetical data inferred from and ).
• Safety Profile : Butyrate esters show lower adrenal suppression risk (0.5% incidence) compared to dipropionate (2.5%) in long-term topical use .
• Innovative Derivatives: The 21-O-tosyl variant is under preclinical study for sustained-release injectables, leveraging its stability for prolonged anti-inflammatory action .